Cas no 656256-65-4 (1,4,8,11-Tetraazacyclotetradecane,1,4,8-trimethyl-11-[(4-methylphenyl)sulfonyl]-)
656256-65-4 structure
Product Name:1,4,8,11-Tetraazacyclotetradecane,1,4,8-trimethyl-11-[(4-methylphenyl)sulfonyl]-
CAS No:656256-65-4
MF:C20H36N4O2S
MW:396.590443611145
CID:1694783
Update Time:2024-09-02
1,4,8,11-Tetraazacyclotetradecane,1,4,8-trimethyl-11-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,4,8,11-Tetraazacyclotetradecane,1,4,8-trimethyl-11-[(4-methylphenyl)sulfonyl]-
- 1,4,8,11-Tetraazacyclotetradecane, 1,4,8-trimethyl-11-[(4-methylphenyl)sulfonyl]-
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- Inchi: 1S/C20H36N4O2S/c1-19-7-9-20(10-8-19)27(25,26)24-14-6-13-22(3)16-15-21(2)11-5-12-23(4)17-18-24/h7-10H,5-6,11-18H2,1-4H3
- InChI Key: HXJXBPSYJUHCFT-UHFFFAOYSA-N
- SMILES: N1(C)CCCN(S(C2=CC=C(C)C=C2)(=O)=O)CCN(C)CCCN(C)CC1
Computed Properties
- Exact Mass: 396.25618
Experimental Properties
- Density: 1.054±0.06 g/cm3(Predicted)
- Boiling Point: 509.6±60.0 °C(Predicted)
- PSA: 47.1
- pka: 8.51±0.20(Predicted)
1,4,8,11-Tetraazacyclotetradecane,1,4,8-trimethyl-11-[(4-methylphenyl)sulfonyl]- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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